Cas no 38829-78-6 (2-phenyl-3H-benzo[e]indole)
2-phenyl-3H-benzo[e]indole structure
Product Name:2-phenyl-3H-benzo[e]indole
CAS No:38829-78-6
MF:C18H13N
MW:243.302524328232
CID:1491586
PubChem ID:187804
Update Time:2025-04-21
2-phenyl-3H-benzo[e]indole Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-3H-benzo[e]indole
- 38829-78-6
- 3H-Benz(e)indole, 2-phenyl-
- DTXSID00959620
-
- Inchi: 1S/C18H13N/c1-2-7-14(8-3-1)18-12-16-15-9-5-4-6-13(15)10-11-17(16)19-18/h1-12,19H
- InChI Key: JNUPLQLBLFNLMV-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=CC2C3C=CC=CC=3C=CC1=2
Computed Properties
- Exact Mass: 243.10489
- Monoisotopic Mass: 243.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
2-phenyl-3H-benzo[e]indole Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
38829-78-6 (2-phenyl-3H-benzo[e]indole) Related Products
- 23746-81-8(2-(2-Naphthyl)indole)
- 27356-46-3(6-Methyl-2-phenylquinoline)
- 4789-76-8(4-Methyl-2-phenylquinoline)
- 66354-87-8(1H-Indole,6-methyl-2-phenyl-)
- 612-96-4(2-Phenylquinoline)
- 21470-37-1(2-Biphenyl-4-yl-1H-indole)
- 948-65-2(2-phenyl-1H-indole)
- 27356-39-4(7-Methyl-2-phenylquinoline)
- 13228-36-9(5-Methyl-2-phenylindole)
- 2720-93-6(Phenanthridine,6-phenyl-)
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